Cas no 123041-20-3 (Ethanone,1-[2-hydroxy-4-[4-(1-methyl-1H-tetrazol-5-yl)butoxy]-3-propylphenyl]-)

• Product Name: Ethanone,1-[2-hydroxy-4-[4-(1-methyl-1H-tetrazol-5-yl)butoxy]-3-propylphenyl]-
• CAS No: 123041-20-3
• MF: C₁₇H₂₄N₄O₃
• MW: 332.397463798523
• CID: 212669
• PubChem ID: 180155
• Update Time: 2025-04-19

Ethanone,1-[2-hydroxy-4-[4-(1-methyl-1H-tetrazol-5-yl)butoxy]-3-propylphenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[2-hydroxy-4-[4-(1-methyl-1H-tetrazol-5-yl)butoxy]-3-propylphenyl]-
• 1-[2-hydroxy-4-[4-(1-methyltetrazol-5-yl)butoxy]-3-propylphenyl]ethanone
• 1-(2-Hydroxy-4-(4-(1-methyltetrazol-5-yl)butoxy)-3-propylphenyl)ethanone
• 123041-20-3
• DTXSID60153844

• Inchi： 1S/C17H24N4O3/c1-4-7-14-15(10-9-13(12(2)22)17(14)23)24-11-6-5-8-16-18-19-20-21(16)3/h9-10,23H,4-8,11H2,1-3H3
• InChI Key： WYCYZRSCOZAFLT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(C)=O)=C(C=1CCC)O)CCCCC1=NN=NN1C

Computed Properties

• Exact Mass: 332.18502
• Monoisotopic Mass: 332.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• PSA: 90.13